(5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone

• IUPAC Name: (5-methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H20N2O2/c1-12-8-10-19(11-9-12)17(20)15-13(2)21-16(18-15)14-6-4-3-5-7-14/h3-7,12H,8-11H2,1-2H3
• InChI Key: WMBZAYKLBSGXHA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(OC(=N2)C3=CC=CC=C3)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

(5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone, also known as MPO, is a synthetic compound that has gained significant attention in recent years due to its potential use in scientific research. MPO is a novel psychoactive substance that belongs to the class of designer drugs known as cathinones. It has been found to possess stimulant and entactogenic properties, making it a promising candidate for use in various fields of research.

Mechanism of Action

(5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone is believed to exert its effects through the inhibition of the reuptake of dopamine and serotonin, leading to an increase in their levels in the brain. This results in the stimulation of the central nervous system and the production of feelings of euphoria and increased energy.
Biochemical and Physiological Effects:
(5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone has been found to produce a range of biochemical and physiological effects, including increased heart rate and blood pressure, dilation of the pupils, and increased body temperature. It has also been found to produce feelings of euphoria, increased sociability, and heightened sensory perception.

Advantages and Limitations for Lab Experiments

The advantages of using (5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone in lab experiments include its ability to produce consistent and reliable results, its low toxicity, and its relative ease of synthesis. However, the limitations of using (5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone in lab experiments include its potential for abuse and its lack of availability in certain parts of the world.

Future Directions

There are several potential future directions for research involving (5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone. These include studying its effects on the brain and its potential use in the treatment of neurological disorders, exploring its potential as a tool in behavioral pharmacology and drug discrimination studies, and investigating its potential for use in the development of new psychoactive substances. Additionally, further research is needed to better understand the long-term effects of (5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone use and to develop strategies for mitigating its potential for abuse.

Synthesis Methods

(5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone can be synthesized through a multi-step process involving the reaction of 4-methylpiperidine with 3-phenylacetyl-2-cyanothiazole, followed by the addition of 2-methyl-2-oxazoline. The resulting product is then purified through various techniques to obtain the final compound.

Scientific Research Applications

(5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone has been found to have potential applications in various fields of scientific research. It has been studied for its effects on the central nervous system, particularly its ability to increase dopamine and serotonin levels, which may have implications for the treatment of certain neurological disorders. (5-Methyl-2-phenyl-1,3-oxazol-4-yl)-(4-methylpiperidin-1-yl)methanone has also been studied for its potential use as a tool in behavioral pharmacology and drug discrimination studies.